6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
Overview
Description
6-Chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (6-Cl-BDC) is an organochlorine compound with a wide range of applications in scientific research and laboratory experiments. It is a halogenated derivative of benzodioxine-2-carboxylic acid (BDC) and is widely used as a reagent in organic synthesis. 6-Cl-BDC is a versatile compound with many potential applications in the fields of biology, chemistry, and pharmacology.
Mechanism of Action
6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid acts as a reagent in organic synthesis. Its mechanism of action involves the oxidation of a variety of compounds, including 2-chlorobenzaldehyde and 2-chloro-3-hydroxybenzaldehyde. The oxidation of these compounds produces the intermediate product, 2-chloro-3-hydroxybenzaldehyde oxime, which can then be further oxidized to 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid.
Biochemical and Physiological Effects
6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has been studied for its potential biochemical and physiological effects. Studies have shown that 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has antioxidant properties, and may be useful in the treatment of oxidative stress-related diseases. It has also been shown to have anti-inflammatory, anti-bacterial, and anti-viral properties. In addition, 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has been shown to exhibit antinociceptive activity and may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
The use of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid in laboratory experiments has a number of advantages. It is a versatile compound that can be used to synthesize a variety of compounds. It is also relatively inexpensive and easy to obtain. In addition, it is relatively stable and has a low toxicity profile. However, there are some limitations associated with the use of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid in laboratory experiments. It is a highly reactive compound and can be difficult to work with. In addition, it is susceptible to hydrolysis and can be easily degraded in the presence of water.
Future Directions
The potential applications of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid are vast and many future directions are possible. One potential direction is the development of new synthetic routes for the synthesis of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid and its derivatives. Another potential direction is the exploration of its potential applications in medicinal chemistry and materials science. In addition, further research is needed to explore the biochemical and physiological effects of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid, as well as its potential therapeutic applications. Finally, further research is needed to explore the potential uses of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid as a reagent in organic synthesis.
Synthesis Methods
6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid can be synthesized using a variety of methods. The most common method involves the reaction of 2-chloro-3-hydroxybenzaldehyde and sodium hydroxide in aqueous ethanol. This reaction produces an intermediate product, 2-chloro-3-hydroxybenzaldehyde oxime, which can then be oxidized to 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid using an oxidizing agent such as potassium permanganate or nitric acid. Other methods for the synthesis of 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid include the reaction of 2-chlorobenzaldehyde and sodium hydroxide in aqueous ethanol, the reaction of 2-chlorobenzaldehyde and sodium hydroxide in aqueous ethanol followed by oxidation with nitric acid, and the reaction of 2-chlorobenzaldehyde and sodium hydroxide in anhydrous ethanol followed by oxidation with potassium permanganate.
Scientific Research Applications
6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has been widely used in scientific research due to its versatile properties. It has been used to synthesize a variety of compounds, including 6-chloro-2,3-dihydro-1,4-benzodioxin-2-one and 6-chloro-2,3-dihydro-1,4-benzodioxin-2-thione. These compounds have been studied for their potential applications in medicinal chemistry, organic synthesis, and materials science. 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has also been used to synthesize a variety of other compounds, including 6-chloro-2-methyl-3-hydroxybenzaldehyde, 6-chloro-2-methyl-3-hydroxybenzaldehyde oxime, and 6-chloro-2,3-dihydro-1,4-benzodioxin-2-thione.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-6-carboxylic acid", "thionyl chloride", "chlorine gas", "sodium hydroxide", "sodium bicarbonate", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "The synthesis begins with the conversion of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid to its corresponding acid chloride using thionyl chloride.", "The resulting acid chloride is then treated with chlorine gas in the presence of a catalyst to introduce a chlorine atom at the 6-position of the benzodioxin ring.", "The resulting 6-chloro-2,3-dihydro-1,4-benzodioxin-6-carboxylic acid chloride is then hydrolyzed with sodium hydroxide to yield the corresponding carboxylic acid.", "The carboxylic acid is then treated with sodium bicarbonate to form the corresponding sodium salt.", "The sodium salt is then acetylated using acetic anhydride in the presence of acetic acid to yield the corresponding acetyl derivative.", "The acetyl derivative is then hydrolyzed with water to yield the final product, 6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid." ] } | |
CAS RN |
70918-58-0 |
Product Name |
6-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid |
Molecular Formula |
C9H7ClO4 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
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